Synthesis and photophysical properties of linear gold(i) complexes based on a CCC carbene†
Dalton Transactions Pub Date: 2021-11-08 DOI: 10.1039/D1DT03393J
Abstract
The reaction between allenylpyridine (L1) and (Me2S)AuCl resulted in the quantitative formation of the (Indolizy)gold chloride complex 1 (Indolizy = indolizin-2-ylidene). The reaction of 1 with carbazole in the presence of KOtBu affords the corresponding (Indolizy)Au(Cz) complex 2. Both compounds show high air- and temperature stability. The crystal structure of 2 confirmed the linear co-planar geometry. Complex 1 shows an intense low energy absorption of mixed character in the UV-vis spectrum, ascribed to intraligand and (M + Hal)L charge transfer processes, and exhibits bright yellow phosphorescence with an excited state lifetime of 62.8 μs in the crystal and a luminescence quantum yield up to 65%. On the other hand, the carbazolate complex 2 in a polystyrene matrix shows bright red delayed fluorescence at 617 nm with a sub-microsecond excited state lifetime and a quantum yield of 21.6%.
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Journal Name：Dalton Transactions
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